Cas no 478033-15-7 (2-CHLORO-N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)BENZENECARBOXAMIDE)

• Product Name: 2-CHLORO-N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)BENZENECARBOXAMIDE
• CAS No: 478033-15-7
• MF: C₁₂H₈ClN₃O₂
• MW: 261.663821220398
• MDL: MFCD01815436
• CID: 5234774
• Update Time: 2026-03-08

2-CHLORO-N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)BENZENECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)BENZENECARBOXAMIDE
• 2-chloro-N-(4-cyano-3-methyl-1,2-oxazol-5-yl)benzamide
• Benzamide, 2-chloro-N-(4-cyano-3-methyl-5-isoxazolyl)-
• MLS000326857
• Oprea1_789723
• HMS2291G17
• SMR000179411

• MDL： MFCD01815436
• Inchi： 1S/C12H8ClN3O2/c1-7-9(6-14)12(18-16-7)15-11(17)8-4-2-3-5-10(8)13/h2-5H,1H3,(H,15,17)
• InChI Key： SSVQOGCTKMVLCP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NC1=C(C#N)C(C)=NO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 368
• XLogP3: 2.8
• Topological Polar Surface Area: 78.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-CHLORO-N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)BENZENECARBOXAMIDE

Introduction to 2-CHLORO-N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)BENZENECARBOXAMIDE (CAS No. 478033-15-7)

2-CHLORO-N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)BENZENECARBOXAMIDE, identified by its CAS number 478033-15-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of benzene derivatives, featuring a unique structural motif that combines a chloro-substituted benzene ring with an isoxazole moiety. The presence of both cyano and methyl groups on the isoxazole ring, along with the carboxamide functional group, contributes to its distinct chemical properties and potential biological activities.

The structural framework of 2-CHLORO-N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)BENZENECARBOXAMIDE makes it a versatile intermediate in synthetic chemistry. The chloro group on the benzene ring enhances electrophilic aromatic substitution reactions, while the cyano group can participate in nucleophilic additions or serve as a protecting group for further functionalization. The isoxazole ring, characterized by its heterocyclic structure containing nitrogen and oxygen atoms, is known for its role in various bioactive molecules, including antimicrobial and anti-inflammatory agents.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these, isoxazole derivatives have been extensively studied due to their broad spectrum of biological activities. For instance, studies have demonstrated that modifications in the isoxazole ring can influence pharmacokinetic properties and target specificity. The compound 2-CHLORO-N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)BENZENECARBOXAMIDE represents an advanced scaffold that could be further optimized for drug discovery applications.

The carboxamide functional group in this molecule introduces a polar moiety that can enhance solubility and binding affinity to biological targets. This feature makes it particularly interesting for designing small-molecule inhibitors or modulators of enzyme activity. Current research trends suggest that such compounds may find utility in treating inflammatory diseases, cancer, and infectious disorders. The structural complexity of 2-CHLORO-N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)BENZENECARBOXAMIDE allows for diverse derivatization strategies, enabling chemists to fine-tune its properties for specific applications.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. By leveraging its reactive sites—such as the chloro and cyano groups—scientists can construct intricate molecular architectures through multi-step synthetic pathways. These strategies often involve palladium-catalyzed cross-coupling reactions, which are pivotal in modern drug development. The incorporation of 2-CHLORO-N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)BENZENECARBOXAMIDE into these synthetic routes can streamline the production of novel therapeutics with enhanced efficacy and reduced side effects.

The biological evaluation of 2-CHLORO-N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)BENZENECARBOXAMIDE has been a subject of intense investigation. Preliminary studies have highlighted its interactions with various biological targets, including kinases and transcription factors. These interactions are often mediated by the electron-withdrawing nature of the cyano group and the electron-donating effects of the methyl substituent on the isoxazole ring. Such features are critical in modulating enzyme activity and achieving desired pharmacological outcomes.

Advances in computational chemistry have further accelerated the design and optimization of compounds like 2-CHLORO-N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)BENZENECARBOXAMIDE. Molecular modeling techniques allow researchers to predict binding affinities, metabolic stability, and other physicochemical properties before conducting experimental validation. This approach not only saves time but also reduces costs associated with traditional trial-and-error screening methods. As a result, there is growing optimism that computational tools will play an increasingly pivotal role in drug discovery pipelines.

The synthesis of 2-CHLORO-N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)BENZENECARBOXAMIDE involves multiple steps, each requiring careful optimization to ensure high yields and purity. Common synthetic strategies include nucleophilic aromatic substitution reactions to introduce the chloro group, followed by functionalization of the isoxazole ring through condensation reactions with appropriate precursors. The final step typically involves forming the carboxamide bond using coupling reagents such as carbodiimides or thioesters.

In conclusion, 2-CHLORO-N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)BENZENECARBOXAMIDE (CAS No. 478033-15-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing innovative therapeutics with significant clinical implications. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play a crucial role in addressing unmet medical needs across various disease areas.